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Compound of Interest

Compound Name: 5-Chloronicotinoyl chloride

CAS No.: 85320-79-2

Cat. No.: B1323503

Get Quote

5-Chloronicotinoyl chloride (CAS No. 85320-79-2) is a highly reactive acyl chloride that

serves as a versatile intermediate in organic synthesis. Its utility stems from the presence of

both a reactive acyl chloride group and a chlorinated pyridine ring. This dual functionality allows

for its incorporation into a wide array of molecular architectures, making it a valuable precursor

for novel therapeutic agents and other complex organic molecules. The electron-withdrawing

nature of the chlorine atom and the nitrogen in the pyridine ring enhances the electrophilicity of

the carbonyl carbon, making it highly susceptible to nucleophilic attack. This reactivity is

harnessed in the formation of amides and esters, which are fundamental linkages in many

biologically active compounds. In fact, chlorine-containing compounds are prevalent in

pharmaceuticals, with over 250 FDA-approved chlorinated drugs on the market, highlighting

the importance of intermediates like 5-Chloronicotinoyl chloride in drug discovery.[1][2]

Navigating the Commercial Supplier Landscape
Selecting the right supplier for 5-Chloronicotinoyl chloride is a critical decision that can

impact the quality, reproducibility, and timeline of a research project. The following table

provides a comparative analysis of several key commercial suppliers.
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Supplier Purity
Available
Quantities

Key
Considerations for
Researchers

Sigma-Aldrich (Merck)

Information not readily

available for 5-

Chloronicotinoyl

chloride (CAS 85320-

79-2)

Check website for

availability

While a major supplier

for many chemicals,

specific details for this

CAS number were not

prominent in search

results. Researchers

should directly consult

their catalog.

TCI (Tokyo Chemical

Industry)
>98.0% 5g, 25g

Known for high-purity

reagents and

comprehensive

analytical data,

making them a

reliable choice for

applications sensitive

to impurities.

Alfa Aesar (Thermo

Fisher Scientific)
98% 5g, 25g, 100g

Offers a range of pack

sizes suitable for both

small-scale research

and larger

development projects.

Detailed product

specifications are

typically available.

Chem-Impex ≥ 98% (GC) Not specified

Focuses on providing

intermediates for

pharmaceutical

synthesis and offers a

high purity grade.[3]

Apollo Scientific 97% 5g, 25g, 100g Provides various

quantities with

detailed chemical data
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and safety information

readily accessible.[4]

Technical Deep Dive: From Synthesis to Safe
Handling
Synthesis and Inherent Impurity Profile
A sound understanding of the synthetic route to 5-Chloronicotinoyl chloride is crucial for

anticipating potential impurities. The most common laboratory and industrial synthesis involves

the chlorination of 5-chloronicotinic acid.[5] This is typically achieved using a chlorinating agent

such as thionyl chloride (SOCl₂) or oxalyl chloride.

A General Synthetic Approach:

5-Chloronicotinic Acid

5-Chloronicotinoyl Chloride

Chlorination

Thionyl Chloride (SOCl₂) or
Oxalyl Chloride

HCl, SO₂ (if SOCl₂ is used) or
CO, CO₂, HCl (if oxalyl chloride is used)

Generates

Click to download full resolution via product page

Caption: General synthesis of 5-Chloronicotinoyl chloride.

Expert Insight: The choice of chlorinating agent can influence the impurity profile. For instance,

using thionyl chloride may result in sulfur-containing impurities. It is imperative to obtain and

review the Certificate of Analysis (CoA) from the supplier to understand the purity and the

analytical methods used for its determination.

A Validated Protocol for Amide Bond Formation
The acylation of amines with 5-Chloronicotinoyl chloride is a cornerstone reaction in the

synthesis of many pharmaceutical candidates. The following protocol provides a robust and

reproducible method.
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Experimental Workflow for Amide Synthesis:

Reaction Setup

Acylation

Reaction Monitoring

Work-up and Purification

Dissolve Amine (1.0 eq) and
Triethylamine (1.2 eq) in anhydrous DCM

Cool to 0 °C under N₂

Add 5-Chloronicotinoyl chloride (1.1 eq)
in anhydrous DCM dropwise

Warm to RT and stir for 2-12 h

Monitor by TLC

Quench with H₂O

Extract with DCM

Wash with brine

Dry over Na₂SO₄

Concentrate in vacuo

Purify by column chromatography

Isolated Amide Product

Click to download full resolution via product page
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Caption: Step-by-step workflow for amide synthesis.

Methodology:

Reaction Setup: In a flame-dried flask under a nitrogen atmosphere, dissolve the amine (1.0

equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane (DCM). Cool

the mixture to 0 °C.

Causality: Anhydrous conditions are critical to prevent hydrolysis of the acyl chloride.

Triethylamine acts as a base to neutralize the hydrochloric acid byproduct, driving the

reaction to completion. Cooling mitigates the initial exotherm.

Acylation: Slowly add a solution of 5-Chloronicotinoyl chloride (1.1 equivalents) in

anhydrous DCM to the reaction mixture.

Causality: Dropwise addition maintains temperature control and minimizes side reactions.

A slight excess of the acyl chloride ensures full conversion of the amine.

Reaction Monitoring: Allow the reaction to warm to room temperature and monitor its

progress by Thin Layer Chromatography (TLC).

Trustworthiness: TLC is a rapid and effective method to confirm the consumption of the

starting material, providing a reliable indicator of reaction completion.

Work-up and Purification: Upon completion, quench the reaction with water. Separate the

organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure. The crude product is then purified by flash column chromatography.

Causality: The aqueous work-up removes water-soluble salts and byproducts. Column

chromatography is a standard and robust technique for isolating the desired amide in high

purity.

Mandatory Safety and Handling Protocols
5-Chloronicotinoyl chloride is a corrosive and moisture-sensitive solid.[6][7] It reacts violently

with water and can cause severe skin burns and eye damage.[7][8] Inhalation can also be

harmful.[7]
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Essential Safety Precautions:

Engineering Controls: Always handle 5-Chloronicotinoyl chloride in a certified chemical

fume hood to avoid inhalation of dust or vapors.[8] Eyewash stations and safety showers

must be readily accessible.[8]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (such as nitrile rubber), and chemical safety goggles or a face

shield.[6]

Handling: Avoid contact with skin, eyes, and clothing.[9] Do not breathe dust.[7] Prevent

contact with water or moisture.[6][9] Store in a tightly closed container in a dry, cool, and

well-ventilated area under an inert atmosphere.[6][9]

First Aid: In case of skin contact, immediately wash off with plenty of water for at least 15

minutes.[6] For eye contact, rinse immediately with plenty of water for at least 15 minutes

and seek immediate medical attention.[6] If inhaled, move to fresh air.[6] If swallowed, rinse

mouth and do NOT induce vomiting; seek immediate medical attention.[6][9]

Conclusion
The judicious selection and handling of 5-Chloronicotinoyl chloride are paramount for the

synthesis of novel chemical entities. By partnering with reputable suppliers, meticulously

evaluating the provided analytical data, and adhering to rigorous experimental and safety

protocols, researchers can confidently and safely leverage the synthetic potential of this

valuable building block. This guide serves as a foundational resource to empower scientists in

making informed decisions and executing their research with the highest degree of technical

proficiency and safety.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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